![molecular formula C17H17BrCl2N2O2S B4284031 1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine](/img/structure/B4284031.png)
1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine
Overview
Description
1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine is not fully understood. However, it has been suggested that this compound exerts its biological activities by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In addition, it has been reported to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. In addition, it has been shown to inhibit the growth of various tumor cell lines in vitro and in vivo. Furthermore, this compound has been reported to possess antiviral and antifungal activities by inhibiting the replication of viral and fungal pathogens.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine in lab experiments is its diverse biological activities. This compound has been shown to exhibit antitumor, antiviral, and antifungal activities, which makes it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. It has been reported to exhibit cytotoxicity towards normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine. One of the potential areas of research is the development of novel derivatives of this compound with improved biological activities and reduced toxicity. In addition, further studies are needed to elucidate the exact mechanism of action of this compound and its potential use in the treatment of various diseases. Furthermore, the use of this compound in combination with other drugs or therapies should be investigated to enhance its therapeutic potential.
Scientific Research Applications
1-(3-bromobenzyl)-4-[(2,5-dichlorophenyl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antiviral, and antifungal activities. In addition, this compound has been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
1-[(3-bromophenyl)methyl]-4-(2,5-dichlorophenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrCl2N2O2S/c18-14-3-1-2-13(10-14)12-21-6-8-22(9-7-21)25(23,24)17-11-15(19)4-5-16(17)20/h1-5,10-11H,6-9,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLUXCDWGZZNWQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)Br)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrCl2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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